![molecular formula C16H15N3O3 B4395115 N-(3-acetylphenyl)-N'-(3-pyridinylmethyl)ethanediamide](/img/structure/B4395115.png)
N-(3-acetylphenyl)-N'-(3-pyridinylmethyl)ethanediamide
Overview
Description
N-(3-acetylphenyl)-N'-(3-pyridinylmethyl)ethanediamide, commonly known as APME, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. APME belongs to the class of compounds known as N-acylhydrazones, which have been found to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of APME is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell proliferation, inflammation, and neurodegeneration. APME has been found to inhibit the activation of NF-kB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival. It has also been found to inhibit the PI3K/Akt signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that APME has a wide range of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and inhibit tumor growth by suppressing cell proliferation and inducing cell death. Additionally, APME has been found to possess anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines and reducing oxidative stress. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the major advantages of APME is its ability to selectively target cancer cells without affecting normal cells, making it a potential candidate for cancer therapy. Additionally, APME has been found to possess low toxicity and good bioavailability, making it a promising drug candidate. However, one of the limitations of APME is its poor solubility in water, which may limit its clinical application.
Future Directions
There are several future directions for research on APME. One area of research is the development of novel formulations of APME that improve its solubility and bioavailability. Another area of research is the investigation of the mechanism of action of APME and its potential targets for cancer therapy, inflammation, and neurodegenerative disorders. Additionally, further studies are needed to evaluate the safety and efficacy of APME in preclinical and clinical studies.
Scientific Research Applications
APME has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that APME exhibits anti-tumor activity by inducing apoptosis in cancer cells and inhibiting tumor growth. It has also been found to possess anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines. Additionally, APME has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
N'-(3-acetylphenyl)-N-(pyridin-3-ylmethyl)oxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3/c1-11(20)13-5-2-6-14(8-13)19-16(22)15(21)18-10-12-4-3-7-17-9-12/h2-9H,10H2,1H3,(H,18,21)(H,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNZOUIWDSVKPJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C(=O)NCC2=CN=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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